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Compound of Interest

Compound Name: Acrivastine

Cat. No.: B1664353

The proper disposal of Acrivastine, an antihistamine used in research and development, is
crucial for maintaining laboratory safety, environmental protection, and regulatory compliance.
As a chemical compound, Acrivastine waste must be managed as hazardous waste and
should never be discarded in standard trash or down the drain.[1][2] Disposal procedures
should adhere to local, state, and federal regulations, such as those set by the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) in the
United States.[2][3]

Waste Characterization and Handling

All forms of Acrivastine waste, including unused or expired product, contaminated materials,
and resulting solutions, should be treated as chemical waste.[2] Personnel handling
Acrivastine should wear appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, and work in a well-ventilated area to avoid skin, eye, and
respiratory exposure.[1][4]

Key Disposal and Safety Parameters

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1664353?utm_src=pdf-interest
https://www.benchchem.com/product/b1664353?utm_src=pdf-body
https://www.benchchem.com/product/b1664353?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/136F3602-CCB7-44AC-92A8-9EA754969258/T10241
https://www.benchchem.com/pdf/Proper_Disposal_of_Fexofenadine_d10_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Fexofenadine_d10_in_a_Laboratory_Setting.pdf
https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://www.benchchem.com/product/b1664353?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Fexofenadine_d10_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1664353?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/136F3602-CCB7-44AC-92A8-9EA754969258/T10241
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=13592
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Guideline Citation

o Hazardous Pharmaceutical
Waste Classification [2][5]
Waste

) High-Temperature Incineration
Disposal Method o [11[2][4]
via a licensed contractor

- ) Do not discharge to sewer
Prohibited Disposal [1][6]
systems or waterways.

Designated, sealed, and
Container Type clearly labeled hazardous [1112]

waste container

Collect spills with absorbent
_ material, place in a suitable
Spill Management . _ [1]
closed container for disposal,

and clean the area thoroughly.

Chemical-impermeable gloves,
PPE Requirement safety goggles, and protective [1114]
clothing.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of
Acrivastine and associated materials from a research laboratory.

1. Waste Segregation:

» Immediately segregate all Acrivastine waste. This includes pure chemical, solutions
containing Acrivastine, and any materials that have come into contact with it.

e Do not mix Acrivastine waste with other waste streams like regular trash, biohazardous
waste, or sharps.[2]

2. Packaging and Labeling:
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Pure Chemical Waste: If possible, keep unused or expired Acrivastine in its original
container. Place this primary container into a larger, leak-proof hazardous waste
accumulation container provided by your institution's Environmental Health and Safety (EHS)
department.[2]

Liguid Waste: Collect any solutions containing Acrivastine in a designated, leak-proof, and
properly labeled hazardous liquid waste container. The label must clearly list all constituents
of the solution.[2]

Solid Waste: Collect all contaminated solid materials, such as gloves, bench paper, pipette
tips, and vials, in a designated hazardous solid waste container.[2]

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Acrivastine,” and any other components.

. Storage:

Store all hazardous waste containers in a designated, secure, and well-ventilated satellite
accumulation area.[1]

Keep containers tightly closed except when adding waste.
. Disposal of Empty Containers:

A container that held Acrivastine is considered "empty" once all contents have been
removed by standard practices.

To be disposed of as non-hazardous waste, the container should be triple-rinsed with a
suitable solvent.[1] The rinsate must be collected and managed as hazardous liquid waste.

After rinsing, the label should be defaced or removed, and the container can be offered for
recycling or discarded in a sanitary landfill, in accordance with institutional policies.[1]

. Arranging for Final Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.
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e The EHS department will coordinate with a licensed hazardous waste disposal contractor to
transport the waste off-site.[2][4]

e The standard and recommended method for the final disposal of pharmaceutical waste is
high-temperature incineration, which ensures the complete destruction of the active chemical
compounds.[1][2]

Acrivastine Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper management and disposal of Acrivastine waste in a laboratory setting.
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Acrivastine Disposal Workflow
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Caption: Workflow for the safe disposal of Acrivastine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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